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Compound of Interest

Compound Name: Glp-His-Pro-Gly-NH2

CAS No.: 41880-59-5

Cat. No.: B12399752

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glp-His-Pro-Gly-NH2 is a tetrapeptide amide that functions as a fragment of gonadotropin-

releasing hormone (GnRH). It plays a significant role in reproductive endocrinology by

stimulating the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) from

the anterior pituitary. These application notes provide detailed guidelines for the proper

handling, storage, and use of lyophilized Glp-His-Pro-Gly-NH2 in research settings.

Handling of Lyophilized Glp-His-Pro-Gly-NH2
Proper handling of lyophilized peptides is crucial to maintain their integrity and activity.

Acclimatization: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature in a desiccator. This prevents condensation of atmospheric moisture, which can

compromise the stability of the peptide.
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Aseptic Techniques: Handle the peptide in a clean environment, preferably in a laminar flow

hood, to prevent microbial contamination. Use sterile laboratory equipment and personal

protective equipment (gloves, lab coat, safety glasses).

Weighing: Once equilibrated, weigh the desired amount of peptide quickly in a clean,

calibrated analytical balance. Minimize the time the vial is open to reduce moisture

absorption.

Resealing: After dispensing, securely reseal the vial, preferably under an inert gas like argon

or nitrogen, and store it under the recommended conditions.

Storage of Lyophilized and Reconstituted Glp-His-
Pro-Gly-NH2
The stability of Glp-His-Pro-Gly-NH2 is dependent on its physical state (lyophilized or in

solution) and storage conditions.

Lyophilized Peptide
Storage Condition Temperature Duration Notes

Long-term Storage -20°C or -80°C Several years

Store in a tightly

sealed container with

a desiccant to

minimize moisture.

Short-term Storage 4°C Several weeks

Suitable for peptides

that will be used in the

near future. Protect

from light.

Room Temperature Ambient Several days

Generally stable for

short periods, such as

during shipping.

Reconstituted Peptide
Peptides in solution are significantly less stable than in their lyophilized form.
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Storage Condition Temperature Duration Notes

Working Aliquots -20°C Up to 3-4 months

Prepare single-use

aliquots to avoid

repeated freeze-thaw

cycles, which can

degrade the peptide.

Short-term Solution 4°C Up to 1-2 weeks

For immediate use.

Solutions should be

sterile-filtered.

Note: The stability data presented is based on general guidelines for peptides. Specific stability

studies for Glp-His-Pro-Gly-NH2 are not readily available in the public domain. It is

recommended to perform in-house stability assessments for critical applications.

Solubility of Glp-His-Pro-Gly-NH2
The solubility of a peptide is determined by its amino acid composition and sequence. Glp-His-
Pro-Gly-NH2 is a relatively short and polar peptide, which generally confers good aqueous

solubility.
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Solvent Concentration Procedure Notes

Sterile Water Up to 1 mg/mL

Add the desired

volume of sterile,

deionized water to the

lyophilized peptide.

Gently vortex or

sonicate to dissolve.

This is the preferred

solvent for most

biological applications.

Phosphate-Buffered

Saline (PBS)
Up to 1 mg/mL

Reconstitute as with

sterile water. Ensure

the pH of the PBS is

neutral (pH 7.2-7.4).

Suitable for cell-based

assays.

Dimethyl Sulfoxide

(DMSO)
>10 mg/mL

For higher

concentrations,

dissolve the peptide in

a small amount of

DMSO first, then

slowly add the

aqueous buffer to the

desired final

concentration.

DMSO is a good

solvent for less

soluble peptides.

However, high

concentrations can be

toxic to cells. It is

advisable to keep the

final DMSO

concentration in cell

culture below 0.5%.

Note: Always test the solubility of a small, non-critical amount of the peptide before preparing a

bulk stock solution. If the peptide precipitates upon addition of an aqueous buffer to a DMSO

stock, try a lower final concentration.

Experimental Protocols
In Vitro Stimulation of Gonadotropin Release from
Pituitary Cells
This protocol describes the stimulation of LH and FSH release from primary pituitary cell

cultures or pituitary-derived cell lines using Glp-His-Pro-Gly-NH2.

Materials:
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Lyophilized Glp-His-Pro-Gly-NH2

Primary pituitary cells or a suitable pituitary cell line (e.g., LβT2)

Cell culture medium (e.g., DMEM) with appropriate supplements (e.g., fetal bovine serum,

antibiotics)

Sterile, deionized water or PBS for reconstitution

Sterile microcentrifuge tubes and pipette tips

Incubator (37°C, 5% CO2)

Centrifuge

Hormone assay kits (e.g., LH and FSH ELISA or RIA kits)

Procedure:

Peptide Reconstitution:

Prepare a stock solution of Glp-His-Pro-Gly-NH2 by reconstituting the lyophilized powder

in sterile water or PBS to a concentration of 1 mg/mL.

Further dilute the stock solution with cell culture medium to achieve the desired final

working concentration. A previously reported effective concentration is 6.6 µg/mL.

Cell Culture:

Culture pituitary cells in appropriate culture vessels until they reach the desired

confluency.

Prior to the experiment, cells may be serum-starved for a period (e.g., 2-4 hours) to

reduce basal hormone release.

Stimulation:
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Remove the culture medium from the cells and replace it with the medium containing the

desired concentration of Glp-His-Pro-Gly-NH2.

Include a negative control group with medium only (no peptide).

Incubate the cells for a predetermined time course (e.g., 1, 2, 4, 8 hours) at 37°C in a 5%

CO2 incubator.

Sample Collection:

After the incubation period, collect the cell culture supernatant.

Centrifuge the supernatant to pellet any detached cells and debris.

Transfer the clarified supernatant to fresh tubes for hormone analysis. Store at -20°C or

-80°C if not analyzed immediately.

Hormone Quantification:

Quantify the concentration of LH and FSH in the collected supernatants using

commercially available ELISA or RIA kits, following the manufacturer's instructions.

Experimental Workflow Diagram:
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Caption: Workflow for in vitro gonadotropin release assay.

Signaling Pathway
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Glp-His-Pro-Gly-NH2, as a GnRH fragment, is expected to act via the GnRH receptor

(GnRHR), a G-protein coupled receptor (GPCR). The activation of the GnRHR in gonadotrophs

of the anterior pituitary initiates a signaling cascade that leads to the synthesis and secretion of

LH and FSH.

GnRH Receptor Signaling Pathway:
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Caption: GnRH receptor signaling pathway in gonadotrophs.
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To cite this document: BenchChem. [Application Notes and Protocols for Glp-His-Pro-Gly-
NH2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399752/docs#application-notes-and-protocols-for-
glp-his-pro-gly-nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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